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Compound of Interest

Compound Name:
Cyclopropyl 2-(4-

methylphenyl)ethyl ketone

Cat. No.: B1327452 Get Quote

An In-depth Technical Guide to Cyclohexyl Phenyl Ketone (C13H16O)

Introduction
Cyclohexyl phenyl ketone, with the chemical formula C13H16O, is an aromatic ketone that

serves as a significant building block in organic synthesis and has applications in materials

science and biochemical research. Its structure, featuring a cyclohexyl ring and a phenyl ring

attached to a carbonyl group, makes it a subject of interest for researchers in various fields,

including drug development. This guide provides a comprehensive overview of its properties,

synthesis, and applications, tailored for researchers, scientists, and professionals in drug

development. The IUPAC name for this compound is cyclohexyl(phenyl)methanone[1].

Chemical and Physical Properties
The fundamental chemical and physical properties of cyclohexyl phenyl ketone are

summarized in the table below. This data is essential for its handling, characterization, and

application in experimental settings.
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Property Value Reference(s)

IUPAC Name cyclohexyl(phenyl)methanone [1]

Synonyms
Benzoylcyclohexane, Phenyl

cyclohexyl ketone
[2][3]

CAS Number 712-50-5 [3][4]

Molecular Formula C13H16O [3][5]

Molecular Weight 188.27 g/mol [4][5]

Appearance White powder/crystals

Melting Point 55-57 °C [1][4]

Boiling Point 165-168 °C at 20 mmHg

Flash Point 113 °C (closed cup)

Density ~0.967 g/cm³ (estimate)

Water Solubility 18.2 mg/L at 20 °C

LogP (Octanol/Water) 3.7

Experimental Protocols: Synthesis of Cyclohexyl
Phenyl Ketone
The synthesis of cyclohexyl phenyl ketone can be achieved through various methods. A

common and effective method is the Friedel-Crafts acylation of benzene with

cyclohexanecarbonyl chloride.

Synthesis via Friedel-Crafts Acylation
This protocol is based on the acylation of benzene using cyclohexanecarbonyl chloride in the

presence of a Lewis acid catalyst, such as aluminum trichloride[6][7][8].

Materials:

Benzene
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Cyclohexanecarbonyl chloride

Anhydrous aluminum trichloride (AlCl3)

Dilute hydrochloric acid (HCl)

Sodium bicarbonate (NaHCO3) solution

Anhydrous magnesium sulfate (MgSO4)

Reaction flask with a reflux condenser and a dropping funnel

Magnetic stirrer

Ice bath

Procedure:

Set up the reaction apparatus in a fume hood. Ensure all glassware is dry.

To the reaction flask, add benzene and cool the flask in an ice bath.

Slowly add anhydrous aluminum trichloride to the cooled benzene with stirring.

Add cyclohexanecarbonyl chloride dropwise from the dropping funnel to the stirred mixture.

The weight ratio of benzene, aluminum chloride, and cyclohexanecarbonyl chloride should

be approximately 9:3:3.26[7].

After the addition is complete, allow the reaction mixture to stir at a controlled temperature

(e.g., 15 °C) for at least 2.5 hours[7].

Upon completion of the reaction, carefully pour the reaction mixture over crushed ice and

add dilute hydrochloric acid to decompose the aluminum chloride complex.

Separate the organic layer and wash it sequentially with water, sodium bicarbonate solution,

and again with water.

Dry the organic layer over anhydrous magnesium sulfate.
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Filter off the drying agent and remove the solvent (benzene) by distillation to obtain the crude

cyclohexyl phenyl ketone.

The crude product can be further purified by vacuum distillation or recrystallization.

Applications in Research and Drug Development
Cyclohexyl phenyl ketone is recognized as a biochemical reagent for life science research[9]

[10]. Its derivatives have shown biological activity, suggesting the potential of the cyclohexyl

phenyl ketone scaffold in medicinal chemistry.

Precursor for Photoinitiators: It is a key intermediate in the synthesis of 1-hydroxycyclohexyl

phenyl ketone, a widely used photoinitiator in UV-curable inks, coatings, and 3D printing

resins[7][11][12].

Phototoxicity Studies: The compound has been utilized in studies to understand the

phototoxic effects of benzophenone-related molecules, where it was found to induce

photohaemolysis in human erythrocytes upon exposure to UVA radiation[1][4].

Endocrine Disruption Potential: Cyclohexyl phenyl ketone is listed as a potential endocrine-

disrupting compound, which warrants further investigation into its environmental and health

impacts[3].

Scaffold for Drug Discovery: While direct applications in drug development are not

extensively documented, derivatives of the cyclohexyl phenyl ketone structure have been

explored. For instance, (4-phenyl-cyclohexyl)acetate derivatives have been investigated as

inhibitors of tyrosylprotein sulfotransferase 2 (TPST2) with potential anti-tumor activity in

immuno-oncology[13]. This highlights the potential of the core structure as a scaffold for

designing novel therapeutic agents.

Diagrams
Synthesis Workflow of Cyclohexyl Phenyl Ketone
The following diagram illustrates the general workflow for the synthesis of cyclohexyl phenyl

ketone via the Friedel-Crafts acylation route.
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Synthesis of Cyclohexyl Phenyl Ketone

Reactants:
- Benzene

- Cyclohexanecarbonyl Chloride
- Aluminum Trichloride (Catalyst)

Friedel-Crafts Acylation
(15 °C, >2.5 hours)

Reaction Workup:
1. Quenching with HCl/Ice

2. Extraction
3. Washing

Purification:
- Distillation/Recrystallization

Final Product:
Cyclohexyl Phenyl Ketone

Click to download full resolution via product page

Caption: Workflow for the synthesis of cyclohexyl phenyl ketone.

Logical Relationship of Cyclohexyl Phenyl Ketone
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This diagram shows the logical relationship of cyclohexyl phenyl ketone as a precursor to a

commercially significant photoinitiator.

Chemical Lineage of Cyclohexyl Phenyl Ketone

Precursors:
- Cyclohexanecarboxylic Acid

- Benzene

Friedel-Crafts Acylation

Cyclohexyl Phenyl Ketone
(Intermediate)

Chlorination & Hydrolysis

1-Hydroxycyclohexyl Phenyl Ketone
(Photoinitiator)

Click to download full resolution via product page

Caption: Relationship of cyclohexyl phenyl ketone to its precursor and derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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